Cas no 53517-96-7 (5-Octyl-[1,3,5]triazinane-2-thione)

• Product Name: 5-Octyl-[1,3,5]triazinane-2-thione
• CAS No: 53517-96-7
• MF: C₁₁H₂₃N₃S
• MW: 229.385421037674
• CID: 3141351
• PubChem ID: 1715622
• Update Time: 2025-04-21

5-Octyl-[1,3,5]triazinane-2-thione Chemical and Physical Properties

Names and Identifiers

• 5-Octyl-[1,3,5]triazinane-2-thione
• STK409720
• 807-243-9
• AKOS003389193
• 53517-96-7
• 5-octyl-1,3,5-triazinane-2-thione
• SS-2382

• MDL： MFCD01830430
• Inchi： 1S/C11H23N3S/c1-2-3-4-5-6-7-8-14-9-12-11(15)13-10-14/h2-10H2,1H3,(H2,12,13,15)
• InChI Key： VPZSFUAFZXTUTK-UHFFFAOYSA-N
• SMILES： S=C1NCN(CN1)CCCCCCCC

Computed Properties

• Exact Mass: 229.16126892Da
• Monoisotopic Mass: 229.16126892Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 59.4Ų